Cas no 2680670-45-3 (benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate)

• Product Name: benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate
• CAS No: 2680670-45-3
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6085488
• PubChem ID: 165911012
• Update Time: 2025-10-29

benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284001
• benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate
• 2680670-45-3

• Inchi： 1S/C16H19NO3/c18-14-11-6-12-13(14)16(12,7-11)9-17-15(19)20-8-10-4-2-1-3-5-10/h1-5,11-14,18H,6-9H2,(H,17,19)
• InChI Key： UNPSUCZTZPOVLQ-UHFFFAOYSA-N
• SMILES： OC1C2CC3C1C3(CNC(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate

Benzyl N-({3-Hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate (CAS No. 2680670-45-3): A Comprehensive Overview

Benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate (CAS No. 2680670-45-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound belongs to the class of carbamates and features a tricyclic heptane ring with a hydroxyl group, making it an intriguing subject for both academic research and industrial applications.

The tricyclo[2.2.1.0,2,6]heptane core of this compound is a bicyclic system with an additional bridge, which imparts significant rigidity and conformational stability to the molecule. This structural feature is particularly valuable in the design of small molecules for therapeutic purposes, as it can enhance the binding affinity and selectivity of the compound towards specific biological targets.

Recent studies have highlighted the importance of hydroxyl groups in modulating the pharmacological properties of organic compounds. In the case of benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate, the presence of the hydroxyl group at the 3-position of the tricyclic ring can influence its solubility, stability, and interactions with biological macromolecules such as enzymes and receptors.

The carbamate functional group is another key feature of this compound. Carbamates are widely used in medicinal chemistry due to their ability to form reversible covalent bonds with target proteins, which can be advantageous for developing drugs with improved pharmacokinetic profiles and reduced side effects. The benzyl moiety attached to the carbamate group further enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

In terms of synthetic methods, benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate can be synthesized through a series of well-established organic reactions. One common approach involves the reaction of a tricyclic heptane derivative with an appropriate amine followed by carbamylation using a benzyl chloroformate derivative. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

The potential applications of benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate are diverse and promising. In medicinal chemistry, this compound has been investigated for its potential as a lead molecule in the development of new drugs targeting various diseases such as neurodegenerative disorders, cancer, and inflammatory conditions. Its unique structure and functional groups make it an attractive candidate for structure-activity relationship (SAR) studies and optimization through medicinal chemistry approaches.

Preclinical studies have shown that benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate exhibits promising pharmacological properties in vitro and in vivo. For example, it has demonstrated potent inhibitory activity against specific enzymes involved in disease pathways and has shown good efficacy in animal models of disease. These findings suggest that further development of this compound could lead to novel therapeutic agents with significant clinical impact.

In addition to its potential as a drug candidate, benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate is also being explored for its use in chemical biology research tools and as a building block for more complex molecules with tailored biological activities.

Overall, benzyl N-({3-hydroxytricyclo[2.2.1.0,2,6]heptan-1-yl}methyl)carbamate (CAS No. 2680670-45-3) represents a fascinating compound with a rich structural profile and promising biological potential. Its unique combination of functional groups and rigid tricyclic core makes it an excellent candidate for further investigation in both academic research and pharmaceutical development.